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Compound of Interest

Compound Name: 4-Hydroxy-3-methyl-2-butanone

Cat. No.: B1265462

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and analysis of 4-Hydroxy-3-methyl-2-butanone. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Chemical Properties

4-Hydroxy-3-methyl-2-butanone, a beta-hydroxy ketone, is a clear, colorless liquid.[1] Its
fundamental properties are summarized below.

Table 1: Chemical Identifiers and Properties
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Property Value Reference
CAS Number 3393-64-4 [2][3][4][5]16]
Molecular Formula C5H1002 (213114151610 7118]
Molecular Weight 102.13 g/mol [6]119]
IUPAC Name 4-hydroxy-3-methylbutan-2- ]

one

3-(Hydroxymethyl)-2-butanone,

Synonyms 4-Hydroxy-3-methylbutan-2- [21[31[41[5]18]
one

SMILES CC(CO)C(C)=0 [10]
VVSRECWZBBJOTG-

InChlKey [2103]14115]

UHFFFAOYSA-N

Table 2: Physicochemical Data

Property Value Reference
Melting Point 2.5°C (estimate)

Boiling Point 90-95 °C at 15 mmHg

Density 0.993 g/mL at 25 °C

Refractive Index (n20/D) 1.438

Below is a visualization of the molecular structure of 4-Hydroxy-3-methyl-2-butanone.
Caption: 2D representation of the 4-Hydroxy-3-methyl-2-butanone molecule.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-Hydroxy-3-
methyl-2-butanone.
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Table 3: Spectroscopic Data Summary

Technique Key Peaks/Shifts Reference
A: 3.75 ppm, B: 3.68 ppm, C:
1H NMR 2.69 ppm, D: 2.7 ppm, E: [21[7]
2.206 ppm, F: 1.134 ppm
Data available, specific shifts
13C NMR not fully detailed in search [7]
results.
Mass Spectrometry (MS) Molecular lon (M+): 102 [2]

Data available from NIST/EPA
Infrared (IR) Spectroscopy

Gas-Phase Infrared Database.

[3]4]

Experimental Protocols

Synthesis of 4-Hydroxy-3-methyl-2-butanone

While a definitive, detailed protocol for the synthesis of 4-Hydroxy-3-methyl-2-butanone was

not found in the search results, a general procedure can be inferred from the synthesis of

similar beta-hydroxy ketones. One common method is the aldol condensation. A plausible

synthetic workflow is outlined below.
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Reactant Preparation

Propan-2-one (Acetone) 2-Hydroxyacetaldehyde

Base-Catalyzed Aldol Condensation

Work-up and Purification

Neutralization with Acid

!

Solvent Extraction

!

Drying of Organic Layer

!

Distillation/Chromatography

4-Hydroxy-3-methyl-2-butanone

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 4-Hydroxy-3-methyl-2-butanone.

Methodology:
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e Reaction Setup: A reaction vessel equipped with a stirrer, dropping funnel, and thermometer
is charged with propan-2-one (acetone) and a suitable solvent under an inert atmosphere.

o Base Addition: A base catalyst (e.g., sodium hydroxide, potassium carbonate) is added to the
acetone.

» Aldol Addition: 2-Hydroxyacetaldehyde is added dropwise to the reaction mixture while
maintaining a low temperature to control the reaction rate and minimize side reactions.

e Quenching and Work-up: After the reaction is complete, the mixture is neutralized with a
dilute acid. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether, ethyl
acetate).

 Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSOa),
filtered, and the solvent is removed under reduced pressure. The crude product is then
purified by distillation or column chromatography to yield pure 4-Hydroxy-3-methyl-2-
butanone.

Analytical Methods

The analysis of 4-Hydroxy-3-methyl-2-butanone typically involves chromatographic and
spectroscopic technigues. While a specific protocol for this compound is not detailed, the
following methodology for the related compound 4-hydroxy-2-butanone can be adapted.[11][12]

Gas Chromatography-Mass Spectrometry (GC-MS):[11][12]

o System: Agilent 7890 GC system with a mass spectrometry detector.[11][12]
e Column: 30 m x 0.25 mm x 0.25 ym BP-WAX capillary column.[11][12]

e Injector and Detector Temperature: 250 °C.[11][12]

e Split Ratio: 50:1.[11][12]

e Sample Volume: 1 pL.[11][12]

e Temperature Program:
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[e]

Initial temperature: 70 °C for 7 minutes.[11][12]

(¢]

Ramp 1: Increase to 140 °C at 40 °C/min.[11][12]

[¢]

Hold: 20 minutes at 140 °C.[11][12]

[¢]

Ramp 2: Increase to 250 °C at 10 °C/min.[11][12]

Biological Activity and Signaling Pathways

Direct evidence for the involvement of 4-Hydroxy-3-methyl-2-butanone in specific signaling
pathways in eukaryotes is not available in the reviewed literature. However, its constitutional

isomer, 3-hydroxy-2-butanone (acetoin), is a key component of the 2,3-butanediol pathway in
some bacteria, which is linked to pathogenesis.[13]

The 2,3-Butanediol Pathway in Pectobacterium
carotovorum

In the plant pathogen Pectobacterium carotovorum, the 2,3-butanediol pathway contributes to
virulence.[13] The pathway involves the conversion of pyruvate to acetoin (3-hydroxy-2-
butanone) and subsequently to 2,3-butanediol.[13] This process helps in the alkalinization of
the environment, which is favorable for the activity of pectate lyases, enzymes that degrade

plant cell walls.[13]
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Caption: The 2,3-butanediol pathway in Pectobacterium carotovorum.

General Biological Role of Beta-Hydroxy Ketones

While specific data for 4-Hydroxy-3-methyl-2-butanone is lacking, the broader class of ketone
bodies, such as beta-hydroxybutyrate, are known to have significant biological roles. They
serve as an alternative energy source for the brain during periods of low glucose availability.
[14] Furthermore, beta-hydroxybutyrate can act as a signaling molecule, inhibiting histone
deacetylases and influencing gene expression related to oxidative stress and neuroprotection.
[14][15] It is plausible that other beta-hydroxy ketones could exhibit some signaling properties,
but this remains an area for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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